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Compound of Interest

Compound Name: D-Histidine hydrochloride hydrate

Cat. No.: B6290079

This guide provides essential safety protocols, operational procedures, and disposal
information for handling D-Histidine hydrochloride hydrate in a laboratory setting. It is
intended for researchers, scientists, and drug development professionals to ensure safe and
effective use of this compound.

Personal Protective Equipment (PPE) and
Engineering Controls

Proper protection is critical when handling D-Histidine hydrochloride hydrate. Although not
classified as a hazardous substance by GHS, adherence to good industrial hygiene and safety
practices is essential.[1] Engineering controls and personal protective equipment work together
to minimize exposure.

Engineering Controls:

o Ventilation: Use with adequate ventilation to keep airborne concentrations low.[2] If user
operations generate dust, fume, or mist, use process enclosures or local exhaust ventilation.
[3] A safety shower and eye bath should be readily available.[4]

Personal Protective Equipment Summary:
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Protection Type Specification Rationale & Citations

o Must be tested and approved

Safety glasses with side-
under government standards
like EN166 (EU) or OSHA 29

CFR 1910.133 (US).[2][5][6][7]

Eye/Face Protection shields or chemical safety

goggles.

Gloves must be inspected
before use and disposed of
) ) ) properly after. A material
) Suitable chemical-resistant ) )
Hand Protection . thickness of >0.11 mm is
gloves (e.g., Nitrile rubber).
recommended.[5][7] Handle
with gloves and wash hands

after use.[6]

Wear appropriate protective
Skin and Body Protection Laboratory coat. clothing to prevent skin
exposure.[1][2][7]

If dust is generated, a
Generally not required under NIOSH/MSHA or European
Respiratory Protection normal use conditions with Standard EN 149 approved
adequate ventilation. respirator (e.g., N95 or P1
filter) should be used.[2][4][5]

Operational Handling and Storage

Safe handling and storage are crucial to maintain the integrity of the compound and the safety
of laboratory personnel.

Handling Procedures:

Wash hands thoroughly after handling.[2]

Avoid contact with eyes, skin, and clothing.[2][4]

Avoid ingestion and inhalation.[2][4]

Prevent dust formation during handling.[1]
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» Keep the substance away from food, drink, and animal feed.[5][7]
Storage Conditions:

o Store in a tightly closed container.[2]

e Keep in a cool, dry, and well-ventilated area.[2][7]

» Store away from incompatible substances such as oxidizing agents.[1]

Spills, First Aid, and Disposal

Prompt and correct response to spills, exposures, and proper disposal of waste are essential
components of a safe laboratory environment.

Spill and Leak Procedures:

Use proper personal protective equipment as outlined in Section 1.[2]

Avoid generating dust.[4]

Sweep up or absorb the material.[2]

Place the spilled material into a suitable, clean, dry, and closed container for disposal.[2][6]

Ventilate the area and wash the spill site after material pickup is complete.[4]

First-Aid Measures:
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Exposure Route

First-Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact

lenses if present. Get medical attention.[2][8]

Skin Contact

Flush skin with plenty of water for at least 15
minutes while removing contaminated clothing

and shoes. Get medical aid if irritation develops.

[2](8]

Remove from exposure to fresh air immediately.

If breathing is difficult, give oxygen. If not

Inhalation
breathing, give artificial respiration. Get medical
aid.[2][6][8]
Wash out mouth with water. Do NOT induce
vomiting. If the victim is conscious and alert,
Ingestion give 2-4 cupfuls of milk or water. Never give

anything by mouth to an unconscious person.

Get medical aid immediately.[2][8]

Waste Disposal:

» Chemical waste generators must determine if a discarded chemical is classified as
hazardous waste according to US EPA guidelines (40 CFR Parts 261.3).[2]

o Consult appropriate local, regional, and national hazardous waste regulations to ensure

complete and accurate classification and disposal.[1][2]

o Dispose of contaminated gloves and packaging in the same way as the substance itself.[5]

[6] Do not empty into drains.[5]

Procedural Workflow: Weighing and Preparing a

Solution
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This protocol outlines the step-by-step process for safely weighing D-Histidine hydrochloride
hydrate and preparing a stock solution.

Objective: To accurately weigh the powdered compound and dissolve it in a solvent (e.qg.,
water[9]) for experimental use.

Materials:

D-Histidine hydrochloride hydrate powder
o Appropriate solvent (e.qg., sterile water)

e Analytical balance

e Spatula

e Weighing paper or boat

e Volumetric flask

» Beakers

e Magnetic stirrer and stir bar (optional)

e Required PPE (lab coat, safety goggles, gloves)
Procedure:

e Preparation:

o Ensure the work area (e.g., chemical fume hood or ventilated balance enclosure) is clean
and uncluttered.

o Don all required PPE: lab coat, safety goggles, and nitrile gloves.
» Weighing:

o Place a clean weighing boat on the analytical balance and tare the mass.
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o Carefully use a clean spatula to transfer the desired amount of D-Histidine
hydrochloride hydrate powder to the weighing boat. Avoid creating airborne dust.

o Record the final mass.

 Dissolution:
o Carefully transfer the weighed powder into the volumetric flask.
o Add a portion of the solvent to the flask (approximately half the final volume).

o Swirl the flask gently or use a magnetic stirrer to dissolve the powder completely. The
compound is soluble in water (50 mg/ml).[9]

o Once dissolved, add the solvent to the final volume mark on the flask.

o Cap the flask and invert it several times to ensure the solution is homogeneous.
e Post-Procedure:

o Clean the spatula and work area thoroughly.

o Dispose of the weighing boat and any contaminated materials in the designated solid
waste container.

o Remove gloves and wash hands thoroughly.

Visualized Workflow and Physical Data

To further clarify the handling process, the following diagram illustrates the logical workflow
from preparation to disposal.
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Safe Handling Workflow for D-Histidine Hydrochloride Hydrate

1. Preparation
- Assess Risks
- Verify Ventilation

:

2. Don PPE
- Lab Coat
- Goggles

- Gloves

l

3. Prepare Workspace
- Clean Surface
- Set up Equipment

4. Handle Chemical

- Weighing
- Dissolving

5. Decontaminate
- Clean Equipment
- Sanitize Work Surface

6. Waste Disposal

- Segregate Waste
- Label Containers

7. Doff PPE
- Remove Gloves Last

8. Personal Hygiene

- Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Logical workflow for handling D-Histidine hydrochloride hydrate.
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Physicochemical Properties:

Property Value

Molecular Formula CeHoN302-HCI-H20

Molecular Weight 209.63 g/mol [3][8]

Appearance White to off-white powder/crystals[1][10]
Melting Point 253 - 256 °C (decomposes)[1][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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